Cas no 1159602-56-8 ([3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol)

• Product Name: [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol
• CAS No: 1159602-56-8
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5525384
• Update Time: 2025-07-18

[3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol
• 4-Isoxazolemethanol, 3-(2,5-difluorophenyl)-5-methyl-

• Inchi： 1S/C11H9F2NO2/c1-6-9(5-15)11(14-16-6)8-4-7(12)2-3-10(8)13/h2-4,15H,5H2,1H3
• InChI Key： LIHGQOYXDRMVLH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(CO)C(C2=CC(F)=CC=C2F)=N1

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 372.4±42.0 °C(Predicted)
• pka: 13.27±0.10(Predicted)

Additional information on [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol

Introduction to [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol (CAS No. 1159602-56-8)

[3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1159602-56-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates a 2,5-difluorophenyl moiety and an isoxazole ring, which are known to contribute to its potential biological activity.

The presence of the 2,5-difluorophenyl group in the molecular framework of this compound is particularly noteworthy. Fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability and improved binding affinity to biological targets. This feature makes [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol a compelling subject for research aimed at developing novel therapeutic agents. The fluorine atoms can modulate the electronic properties of the aromatic ring, thereby influencing the compound's interactions with biological receptors.

Additionally, the isoxazole ring in the structure of [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol is another key feature that contributes to its potential pharmacological activity. Isoxazole derivatives have been extensively studied for their diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 5-position of the isoxazole ring further enhances its structural complexity and may contribute to its unique pharmacological profile.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in various diseases. [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol has been identified as a potential lead compound in this context. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes relevant to cancer progression. The combination of the 2,5-difluorophenyl and isoxazole ring moieties is believed to contribute to its ability to interact with these enzymatic targets effectively.

The synthesis of [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the aromatic ring typically requires specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or electrophilic aromatic substitution. The synthesis of the isoxazole ring also necessitates precise control over reaction conditions to avoid unwanted side products.

The pharmacological evaluation of [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its potential inhibitory activity against various enzymes and receptors. These findings have encouraged researchers to explore its efficacy in vivo using animal models of disease. The compound's ability to cross the blood-brain barrier and reach target sites within the body remains an important consideration for its therapeutic application.

The structural features of [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol also make it a valuable tool for medicinal chemistry research. By modifying specific parts of its molecular structure, researchers can generate analogs with enhanced potency, selectivity, and pharmacokinetic properties. This approach allows for the systematic optimization of lead compounds towards clinical candidates.

In conclusion, [3-(2,5-Difluorophenyl)-5-methylisoxazol-4-yl]-methanol (CAS No. 1159602-56-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the 2,5-difluorophenyl moiety and the isoxazole ring, contribute to its potential biological activity. Further research is warranted to fully elucidate its pharmacological properties and explore its therapeutic applications.